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Abstract

Lagotisoide D is an iridoid glycoside isolated from the plant Lagotis yunnanensis. This
document provides a detailed overview of its known physical and chemical properties based on
current scientific literature. It includes a summary of its structural elucidation, spectroscopic
data, and the experimental protocols utilized for its isolation and characterization. This guide is
intended to serve as a foundational resource for researchers interested in the potential
applications of Lagotisoide D.

Chemical and Physical Properties

Lagotisoide D is classified as an iridoid glycoside.[1] Iridoids are a class of secondary
metabolites characterized by a cyclopentane ring fused to a six-membered oxygen heterocycle.
[2] They are typically colorless, crystalline, and possess a bitter taste.[2] Iridoid glycosides are
known to be soluble in water and alcohols such as methanol and ethanol.[2]

Quantitative Data Summary
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The following table summarizes the key quantitative physical and chemical data that has been
reported for Lagotisoide D.

Property Value Source
Molecular Formula C26H32013 [1]
Molecular Weight 552.52 g/mol [3]

CAS Number 834155-36-1 [3]

_ . [a]D =-168.50° (c = 0.345,
Optical Rotation [1]
MeOH)

High-Resolution Mass m/z 698.2449 [M+Na]* (Calcd. o
Spectrometry (HR-FAB-MS) for C26H32013Na, 698.2422)

Note: Melting point and specific solubility data for Lagotisoide D are not currently available in
the cited literature.

Structural Elucidation and Spectroscopic Data

The structure of Lagotisoide D was determined to be 6-O-a-L-(4"-O-E-3",4"-
dimethoxycinnamoyl) rhamnopyranosylcatalpol based on extensive spectral analysis.[1]

Spectroscopic Data

The following data was instrumental in the structural elucidation of Lagotisoide D:

« Infrared (IR) Spectroscopy: The IR spectrum indicated the presence of hydroxyl (OH) groups
with a broad absorption at 3375 cm~1.[1]

e 1H and 3C Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed 1D and 2D NMR
experiments were used to establish the connectivity of the atoms. The chemical shifts are
summarized in the table below.[1]
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Position 'H Chemical Shift (d) 13C Chemical Shift (8)
1 5.08 (d, J=8.9 Hz) 98.4
3 6.38 (dd, J=6.0, 1.8 Hz) 142.0
4 5.06 (dd, J=6.0, 5.0 Hz) 102.6
5 2.56 (m) 46.2
6 4.03 (dd, J=8.0, 2.0 Hz) 82.2
7 3.62 (d, J=2.0 Hz) 61.2
8 2.05 (m) 67.8
9 2.56 (M) 42.1
10 4.15 (d, J=13.2 Hz), 3.85 (d, 505
J=13.2 Hz)
Rhamnopyranosyl
1 4.78 (d, J=7.8 Hz) 101.2
2' 3.55 (m) 72.1
3 3.65 (M) 71.9
4' 3.35(m) 73.8
5' 3.85 (M) 70.1
6' 1.25 (d, J=6.2 Hz) 18.2
Cinnamoy!l
1" 166.8
2" 6.45 (d, J=15.9 Hz) 116.2
3" 7.65 (d, J=15.9 Hz) 145.1
i 127.2
2" 7.15 (d, J=1.8 Hz) 110.1
3" 149.5
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4 151.8
5" 6.95 (d, J=8.2 Hz) 111.8
6" 7.25 (dd, J=8.2, 1.8 Hz) 123.0
3"-OCHs 3.90 (s) 56.2
4"-OCHs 3.90 (s) 56.2

Data extracted from Yang et al. (2004).[1]

Experimental Protocols

The following section details the methodologies employed for the isolation and structural
identification of Lagotisoide D.

Isolation of Lagotisoide D

The isolation of Lagotisoide D from Lagotis yunnanensis was achieved through a multi-step
extraction and chromatographic process.[1][4]

Methodology:

o Extraction: The dried and powdered aerial parts of Lagotis yunnanensis were extracted with
95% ethanol at room temperature. The resulting extract was concentrated under reduced
pressure to yield a crude extract.

e Solvent Partitioning: The crude extract was suspended in water and partitioned successively
with petroleum ether, chloroform, ethyl acetate, and n-butanol.

¢ Column Chromatography: The n-butanol fraction was subjected to column chromatography
on a silica gel column. The column was eluted with a gradient of chloroform and methanol.

o Further Chromatographic Separation: Fractions containing iridoid glycosides were further
purified using repeated column chromatography on silica gel and polyamide columns.[5]

« Final Purification: The final purification of Lagotisoide D was achieved through preparative
High-Performance Liquid Chromatography (HPLC).[5]
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Structure Elucidation Workflow

The following diagram illustrates the workflow for the structural elucidation of Lagotisoide D.
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Caption: Workflow for the Structure Elucidation of Lagotisoide D.

Biological Activity

Currently, there is no specific information available in the scientific literature regarding the
biological activity or potential signaling pathway interactions of Lagotisoide D. Further
research is required to investigate its pharmacological properties.

Conclusion

Lagotisoide D is a structurally characterized iridoid glycoside from Lagotis yunnanensis. This
guide has summarized the available data on its physical and chemical properties, including its
molecular formula, weight, optical rotation, and detailed NMR and mass spectrometry data. The
experimental protocols for its isolation and structural elucidation have also been outlined. The
absence of data on its biological activity highlights a significant area for future investigation.
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This foundational information serves as a valuable starting point for researchers aiming to
explore the therapeutic or other potential applications of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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